Cas no 127892-80-2 (4(3H)-Pyrimidinone,2-methyl-)

4(3H)-Pyrimidinone,2-methyl- structure
4(3H)-Pyrimidinone,2-methyl- structure
Product Name:4(3H)-Pyrimidinone,2-methyl-
CAS No:127892-80-2
MF:C5H6N2O
MW:110.11394071579
CID:103072
PubChem ID:250451
Update Time:2025-04-18

4(3H)-Pyrimidinone,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,2-methyl-
    • 4(3H)-Pyrimidinone, 2-methyl- (9CI)
    • 2-Methyl-3,4-dihydropyrimidin-4-one
    • 2-methylpyrimidin-4(3H)-one
    • SY112256
    • A835731
    • 2-methyl-1,4-dihydropyrimidin-4-one
    • 4(1H)-Pyrimidinone, 2-methyl-
    • FT-0649613
    • SCHEMBL755723
    • 2-methylpyrimidin-4-ol;2-Methylpyrimidin-4(3H)-one
    • 4(1H)-Pyrimidinone, 2-methyl- (8CI,9CI)
    • 127892-80-2
    • CS-W019202
    • SB57830
    • 67383-35-1
    • 19875-04-8
    • AM20100623
    • NSC69938
    • EN300-67587
    • J-513387
    • MFCD05864425
    • MFCD00234103
    • 4-Hydroxy-2-methylpyrimidine
    • DTXSID10941718
    • 2-Methyl-4(1H)-pyrimidinone #
    • A22342
    • Z1269638492
    • 4-Pyrimidinol,2-methyl-
    • NSC-69938
    • InChI=1/C5H6N2O/c1-4-6-3-2-5(8)7-4/h2-3H,1H3,(H,6,7,8
    • 2-Methyl-4(3H)-pyrimidinone
    • H10624
    • AKOS009845214
    • 2-Methylpyrimidin-4-one
    • SB57752
    • J-515479
    • AKOS015856515
    • FT-0650116
    • D78263
    • AKOS015901383
    • DS-3240
    • SY064510
    • 2-Methylpyrimidin-4-ol
    • methylpyrimidin-4(3H)-one
    • 2-methyl-3H-pyrimidin-4-one
    • 2-methyl-1H-pyrimidin-6-one
    • Inchi: 1S/C5H6N2O/c1-4-6-3-2-5(8)7-4/h2-3H,1H3,(H,6,7,8)
    • InChI Key: QWIDYOLZFAQBOB-UHFFFAOYSA-N
    • SMILES: O=C1C=CN=C(C)N1

Computed Properties

  • Exact Mass: 110.04808
  • Monoisotopic Mass: 110.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
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